Carbovir triphosphate

• CAS: 129941-14-6; 140850-29-9
• Molecular Formula: C11H16N5O11P3
• Molecular Weight: 487.19 g/mol
• InChI: InChI=1S/C11H16N5O11P3/c12-11-14-9-8(10(17)15-11)13-5-16(9)7-2-1-6(3-7)4-25-29(21,22)27-30(23,24)26-28(18,19)20/h1-2,5-7H,3-4H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,12,14,15,17)/t6-,7+/m1/s1
• InChIKey: CQCAEOCIDCCJDQ-RQJHMYQMSA-N

Carbovir Triphosphate Procurement Guide: Active Metabolite of Abacavir for Antiviral Research

Carbovir triphosphate (CBV-TP; CAS: 129941-14-6; 140850-29-9) is the intracellularly phosphorylated, active anabolite of the nucleoside reverse transcriptase inhibitor (NRTI) prodrug abacavir [1]. It functions as a guanosine analogue triphosphate, acting as a competitive inhibitor and obligate chain terminator of HIV-1 reverse transcriptase (RT) by mimicking the natural substrate deoxyguanosine-5'-triphosphate (dGTP) [2]. Its incorporation into nascent viral DNA halts elongation due to the absence of the 3'-hydroxyl group, preventing phosphodiester bond formation [3].

HIV-1 reverse transcriptase inhibition studies

Enantioselective intracellular phosphorylation research

Intracellular nucleotide anabolite characterization

• [1] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Comparison of the effect of Carbovir, AZT, and dideoxynucleoside triphosphates on the activity of human immunodeficiency virus reverse transcriptase and selected human polymerases. Biochem Biophys Res Commun. 1989 Jun 15;161(2):393-8. View Source
• [2] Hawkins T, Veikley W, St Claire RL 3rd, Guyer B, Clark N, Kearney BP. Intracellular pharmacokinetics of tenofovir diphosphate, carbovir triphosphate, and lamivudine triphosphate in patients receiving triple-nucleoside regimens. J Acquir Immune Defic Syndr. 2005 Aug 1;39(4):406-11. View Source
• [3] Miller WH, Daluge SM, Garvey EP, Hopkins S, Reardon JE, Boyd FL, Miller RL. Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. J Biol Chem. 1992 Oct 15;267(29):21220-4. View Source

Why Carbovir Triphosphate Cannot Be Substituted with Other dGTP-Analogue NRTI-TPs

Procurement of dGTP-analogue triphosphates for antiviral research requires careful differentiation, as 'in-class' NRTI-triphosphates (e.g., AZT-TP, ddGTP) exhibit overlapping HIV-1 RT inhibitory potency in cell-free assays. However, substitution with a generic alternative is precluded by significant quantitative disparities in three critical dimensions: (1) Enantioselective intracellular activation, where the (-)-enantiomer of carbovir triphosphate is generated by a distinct and stereospecific phosphorylation pathway compared to its inactive (+)-enantiomer [1]; (2) Differential mitochondrial toxicity profiles, as CBV-TP demonstrates markedly weaker inhibition of human DNA polymerase γ (pol γ) compared to other NRTI-triphosphates [2]; and (3) Distinct intracellular pharmacokinetic profiles, including a unique elimination half-life of approximately 18 hours in human PBMCs [3]. These quantifiable differences are critical for accurate interpretation of antiviral potency and cytotoxicity data.

Enantiomer mismatch

Enantioselective activation differs substantially; the (+)-enantiomer shows negligible phosphorylation. Racemic or opposite-enantiomer forms may not reproduce intracellular antiviral endpoints.

Mitochondrial selectivity shift

CBV-TP exhibits lower DNA polymerase γ inhibition than AZT-TP or ddGTP. Substitution with less selective NRTI-triphosphates may confound mitochondrial toxicity readouts.

Intracellular PK mismatch

Intracellular half-life is distinct from long-lived analogues such as tenofovir diphosphate. Persistence and washout profiles may not be interchangeable.

• [1] Miller WH, Daluge SM, Garvey EP, Hopkins S, Reardon JE, Boyd FL, Miller RL. Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. J Biol Chem. 1992 Oct 15;267(29):21220-4. View Source
• [2] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Comparison of the effect of Carbovir, AZT, and dideoxynucleoside triphosphates on the activity of human immunodeficiency virus reverse transcriptase and selected human polymerases. Biochem Biophys Res Commun. 1989 Jun 15;161(2):393-8. View Source
• [3] Hawkins T, Veikley W, St Claire RL 3rd, Guyer B, Clark N, Kearney BP. Intracellular pharmacokinetics of tenofovir diphosphate, carbovir triphosphate, and lamivudine triphosphate in patients receiving triple-nucleoside regimens. J Acquir Immune Defic Syndr. 2005 Aug 1;39(4):406-11. View Source

Quantitative Differentiation of Carbovir Triphosphate Against Comparator NRTI-Triphosphates

HIV-1 Reverse Transcriptase Inhibitory Potency: Carbovir Triphosphate vs. AZT-TP and ddGTP

Carbovir triphosphate exhibits potent inhibition of HIV-1 RT, with an apparent Ki value similar to that of AZT-TP and ddGTP. It was found to be a potent inhibitor of HIV-1 reverse transcriptase with a Ki of 0.021 μM [1] and an apparent Ki comparable to 3'-azido-2',3'-dideoxythymidine triphosphate (AZT-TP) [2]. The Ki values for AZT-TP and ddGTP were also similar to that observed for carbovir triphosphate [3].

RT Inhibition Ki

Reported

0.021 μM

Supports HIV-1 RT inhibition studies

Cell-free assay; comparable to AZT-TP and ddGTP

Evidence Dimension	HIV-1 Reverse Transcriptase Inhibition (Ki)
Target Compound Data	Ki = 0.021 μM
Comparator Or Baseline	AZT-TP (3'-azido-2',3'-dideoxythymidine triphosphate) and ddGTP (2',3'-dideoxyguanosine triphosphate) with similar Ki values
Quantified Difference	Comparable inhibitory potency; no significant difference in Ki
Conditions	Calf thymus DNA template primer; cell-free enzyme inhibition assay

Why This Matters

Establishes that carbovir triphosphate is an equipotent HIV-1 RT inhibitor to gold-standard NRTI-triphosphates, validating its use as a critical control or test article in antiviral studies.

• [1] The Antiviral Activity, Mechanism of Action, Clinical Significance and Resistance of Abacavir in the Treatment of Pediatric AIDS. Bentham Science. View Source
• [2] DNA chain termination activity and inhibition of human immunodeficiency virus reverse transcriptase by carbocyclic 2',3'-didehydro-2',3'-dideoxyguanosine triphosphate. View Source
• [3] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Comparison of the effect of Carbovir, AZT, and dideoxynucleoside triphosphates on the activity of human immunodeficiency virus reverse transcriptase and selected human polymerases. Biochem Biophys Res Commun. 1989 Jun 15;161(2):393-8. View Source

Enantioselective Intracellular Activation: (-)-Carbovir Triphosphate vs. (+)-Carbovir Triphosphate

The antiviral activity of carbovir is strictly enantioselective, driven by differential phosphorylation. (-)-Carbovir is efficiently phosphorylated to its active triphosphate form by cellular enzymes, while (+)-carbovir is not. Specifically, (-)-carbovir monophosphate is a 7,000-fold more efficient substrate for GMP kinase than (+)-carbovir monophosphate [1]. Nucleoside-diphosphate kinase also preferentially phosphorylates the (-)-enantiomer. Both enantiomers of carbovir triphosphate are substrates and alternative substrate inhibitors of HIV reverse transcriptase, indicating that the contrasting HIV-inhibitory activities are due solely to differential phosphorylation by cellular enzymes [2].

Substrate Efficiency

Head-to-head

7,000-fold

Enantiomer-specific phosphorylation context

(-)- vs (+)-carbovir monophosphate; GMP kinase assay

Evidence Dimension	Substrate Efficiency for GMP Kinase
Target Compound Data	(-)-Carbovir monophosphate: Relative efficiency = 7,000
Comparator Or Baseline	(+)-Carbovir monophosphate: Relative efficiency = 1
Quantified Difference	7,000-fold difference in efficiency
Conditions	In vitro enzymatic assay with purified GMP kinase

Why This Matters

Confirms that (-)-carbovir triphosphate is the sole biologically relevant active metabolite; procurement of the correct enantiomer is essential for any experiment involving intracellular activation or antiviral activity.

• [1] Miller WH, Daluge SM, Garvey EP, Hopkins S, Reardon JE, Boyd FL, Miller RL. Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. J Biol Chem. 1992 Oct 15;267(29):21220-4. View Source
• [2] Miller WH, Daluge SM, Garvey EP, Hopkins S, Reardon JE, Boyd FL, Miller RL. Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. J Biol Chem. 1992 Oct 15;267(29):21220-4. View Source

Intracellular Pharmacokinetics: Carbovir Triphosphate vs. Tenofovir Diphosphate

In a clinical study evaluating intracellular nucleotide concentrations in patients on triple-nucleoside regimens, the median intracellular half-life of carbovir triphosphate (CBV-TP) in peripheral blood mononuclear cells (PBMCs) was 18 hours (range: 12-19 hours), with concentrations falling below the limit of detection in all patients by 72 hours after the last abacavir dose [1]. This is in stark contrast to tenofovir diphosphate (TFV-DP), which exhibited a median intracellular half-life of 150 hours (range: 60 to >175 hours) [2].

Intracellular t½

Head-to-head

~18 h

Intracellular PK research context

Human PBMC; median; range 12–19 h; LC-MS/MS

Evidence Dimension	Intracellular Half-life in Human PBMCs
Target Compound Data	Median = 18 hours (range: 12-19 hours)
Comparator Or Baseline	Tenofovir diphosphate (TFV-DP): Median = 150 hours (range: 60 to >175 hours)
Quantified Difference	CBV-TP half-life is 8.3-fold shorter than TFV-DP
Conditions	PBMC samples from HIV-infected patients receiving TDF, ABC, and 3TC; quantified by LC-MS/MS

Why This Matters

Quantifies a critical pharmacokinetic difference that informs dosing frequency modeling, washout period design in in vitro assays, and interpretation of time-dependent antiviral effects.

• [1] Hawkins T, Veikley W, St Claire RL 3rd, Guyer B, Clark N, Kearney BP. Intracellular pharmacokinetics of tenofovir diphosphate, carbovir triphosphate, and lamivudine triphosphate in patients receiving triple-nucleoside regimens. J Acquir Immune Defic Syndr. 2005 Aug 1;39(4):406-11. View Source
• [2] Hawkins T, Veikley W, St Claire RL 3rd, Guyer B, Clark N, Kearney BP. Intracellular pharmacokinetics of tenofovir diphosphate, carbovir triphosphate, and lamivudine triphosphate in patients receiving triple-nucleoside regimens. J Acquir Immune Defic Syndr. 2005 Aug 1;39(4):406-11. View Source

Selectivity Profile: Carbovir Triphosphate vs. AZT-TP and ddGTP on Host DNA Polymerases

Carbovir triphosphate emerges as a highly selective inhibitor of HIV-1 reverse transcriptase with little, if any, effect on cellular DNA polymerases alpha, beta, gamma, and DNA primase [1]. In direct contrast, AZT triphosphate and ddGTP inhibited HIV-1 RT to the same degree as carbovir triphosphate but were less selective; they also inhibited human DNA polymerases beta and gamma [2]. Carbovir triphosphate is not a potent inhibitor of human DNA polymerase alpha, beta, or gamma [3].

Pol γ Selectivity

Head-to-head

CBV-TP: minimal inhibition

AZT-TP, ddGTP: inhibit pol γ

Supports mitochondrial toxicity endpoint review

Purified human DNA polymerase γ; qualitative difference

Evidence Dimension	Inhibition of Human DNA Polymerase Gamma
Target Compound Data	Not a potent inhibitor; minimal effect
Comparator Or Baseline	AZT triphosphate (3'-azido-2',3'-dideoxythymidine triphosphate) and ddGTP (2',3'-dideoxyguanosine triphosphate) both inhibited DNA polymerase gamma
Quantified Difference	Qualitative difference: CBV-TP is selective; AZT-TP and ddGTP are non-selective and inhibit pol gamma
Conditions	In vitro enzymatic assays with purified human DNA polymerases

Why This Matters

Demonstrates a superior selectivity index compared to other potent NRTI-triphosphates, making CBV-TP the preferred tool compound for studying viral RT inhibition without confounding mitochondrial toxicity.

• [1] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Comparison of the effect of Carbovir, AZT, and dideoxynucleoside triphosphates on the activity of human immunodeficiency virus reverse transcriptase and selected human polymerases. Biochem Biophys Res Commun. 1989 Jun 15;161(2):393-8. View Source
• [2] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Comparison of the effect of Carbovir, AZT, and dideoxynucleoside triphosphates on the activity of human immunodeficiency virus reverse transcriptase and selected human polymerases. Biochem Biophys Res Commun. 1989 Jun 15;161(2):393-8. View Source
• [3] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Mechanism of inhibition of human immunodeficiency virus type 1 reverse transcriptase and human DNA polymerases alpha, beta, and gamma by the 5'-triphosphates of carbovir, 3'-azido-3'-deoxythymidine, 2',3'-dideoxyguanosine and 3'-deoxythymidine. A novel RNA template for the evaluation of antiretroviral drugs. J Biol Chem. 1991. View Source

Optimal Research and Industrial Applications for Carbovir Triphosphate

Cell-Free HIV-1 Reverse Transcriptase Inhibition Assays

Carbovir triphosphate is the direct-acting inhibitor suitable for cell-free enzymatic assays evaluating HIV-1 RT kinetics, with a well-characterized Ki of 0.021 μM against the enzyme [1]. Its equipotency to AZT-TP and ddGTP allows for direct comparison of chain-termination mechanisms without confounding cellular metabolism.

Enantioselective Prodrug Activation and Metabolism Studies

Given the 7,000-fold difference in GMP kinase substrate efficiency between its enantiomers, (-)-carbovir triphosphate is the essential standard for quantifying intracellular activation of abacavir prodrugs and for validating cellular phosphorylation assays in PBMCs or other target cells [2].

Intracellular Pharmacokinetic and Drug Interaction Modeling

The distinct intracellular half-life of CBV-TP (median 18 hours) in human PBMCs provides a critical benchmark for modeling NRTI persistence, designing washout experiments, and interpreting clinical pharmacokinetic data from triple-nucleoside regimens [3].

Selectivity Profiling Against Host DNA Polymerases

CBV-TP serves as a selective control compound for mitochondrial toxicity studies, as it exhibits minimal inhibition of human DNA polymerase γ compared to less selective NRTI-triphosphates like AZT-TP and ddGTP [4]. This makes it a valuable tool for dissecting viral versus host polymerase inhibition.

Application

Selection Property

Validation Focus

Cell-free HIV-1 RT inhibition assays

Direct RT inhibition potency

Ki and chain-termination kinetics

Enantioselective prodrug activation studies

Stereospecific phosphorylation efficiency

Intracellular activation in target cells

Intracellular PK and drug interaction modeling

Intracellular elimination half-life

Washout and persistence study design

Host DNA polymerase selectivity profiling

Polymerase γ selectivity

Mitochondrial toxicity endpoint review

• [1] The Antiviral Activity, Mechanism of Action, Clinical Significance and Resistance of Abacavir in the Treatment of Pediatric AIDS. Bentham Science. View Source
• [2] Miller WH, Daluge SM, Garvey EP, Hopkins S, Reardon JE, Boyd FL, Miller RL. Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. J Biol Chem. 1992 Oct 15;267(29):21220-4. View Source
• [3] Hawkins T, Veikley W, St Claire RL 3rd, Guyer B, Clark N, Kearney BP. Intracellular pharmacokinetics of tenofovir diphosphate, carbovir triphosphate, and lamivudine triphosphate in patients receiving triple-nucleoside regimens. J Acquir Immune Defic Syndr. 2005 Aug 1;39(4):406-11. View Source
• [4] White EL, Parker WB, Macy LJ, Shaddix SC, McCaleb G, Secrist JA 3rd, Vince R, Shannon WM. Comparison of the effect of Carbovir, AZT, and dideoxynucleoside triphosphates on the activity of human immunodeficiency virus reverse transcriptase and selected human polymerases. Biochem Biophys Res Commun. 1989 Jun 15;161(2):393-8. View Source